Cas no 95332-89-1 (Naphthalene, 1-ethyl-4-(methylthio)-)
95332-89-1 structure
Product Name:Naphthalene, 1-ethyl-4-(methylthio)-
CAS No:95332-89-1
MF:C13H14S
MW:202.315262317657
CID:751883
PubChem ID:71330829
Update Time:2025-04-19
Naphthalene, 1-ethyl-4-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 1-ethyl-4-(methylthio)-
- 1-ethyl-4-methylsulfanylnaphthalene
- DTXSID00759480
- 95332-89-1
- 1-Ethyl-4-(methylsulfanyl)naphthalene
-
- Inchi: 1S/C13H14S/c1-3-10-8-9-13(14-2)12-7-5-4-6-11(10)12/h4-9H,3H2,1-2H3
- InChI Key: OUVFSOCTRAMZCO-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(CC)=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 202.08162162g/mol
- Monoisotopic Mass: 202.08162162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 25.3Ų
Naphthalene, 1-ethyl-4-(methylthio)- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
95332-89-1 (Naphthalene, 1-ethyl-4-(methylthio)-) Related Products
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